Cas no 1805423-05-5 (5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine
• CAS No: 1805423-05-5
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4871782
• Update Time: 2025-06-08

5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine

• Inchi： 1S/C7H2F3IN2/c8-6(9)4-5(11)3(1-12)2-13-7(4)10/h2,6H
• InChI Key： KYMNBJBKDDTGOV-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine

Research Brief on 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS: 1805423-05-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine (CAS: 1805423-05-5) has recently emerged as a significant building block in medicinal chemistry and agrochemical research. This halogen-rich pyridine derivative exhibits unique electronic properties due to its strategic substitution pattern, making it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the synthesis of pharmaceutical candidates targeting various disease pathways.

Structural analysis reveals that the combination of cyano, difluoromethyl, fluoro, and iodo substituents on the pyridine ring creates a highly polarized scaffold with multiple sites for further functionalization. The electron-withdrawing nature of these groups significantly influences the compound's reactivity, enabling selective cross-coupling reactions that are crucial for constructing complex molecular architectures. Researchers at several institutions have reported successful applications of this compound in Suzuki-Miyaura and Buchwald-Hartwig coupling reactions.

In pharmaceutical development, 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine has shown particular promise in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity profiles. The difluoromethyl group at the 3-position appears to enhance metabolic stability while maintaining favorable physicochemical properties, addressing a common challenge in kinase inhibitor development.

The agrochemical sector has also benefited from applications of this compound. Its structural features have been utilized in the synthesis of next-generation fungicides, where the combination of fluorine and iodine substituents contributes to enhanced bioactivity against resistant fungal strains. Field trials conducted in 2022-2023 showed that derivatives containing this core structure exhibited improved rainfastness and systemic movement in plants compared to existing products.

Recent synthetic methodology developments have focused on more efficient routes to produce 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine. A 2023 patent application disclosed a continuous flow process that improves yield and reduces hazardous waste generation during production. This advancement addresses scalability challenges that previously limited the compound's commercial viability for large-scale applications.

Safety and toxicological evaluations of this compound and its derivatives are currently underway at several research institutions. Preliminary data suggest that while the parent compound shows moderate acute toxicity (LD50 > 500 mg/kg in rodent studies), properly designed derivatives can achieve favorable safety profiles. Structure-activity relationship studies continue to optimize both efficacy and safety parameters for specific applications.

The future research directions for 5-Cyano-3-(difluoromethyl)-2-fluoro-4-iodopyridine appear promising, with investigations expanding into new areas such as PET radiotracer development (utilizing the iodine position for radioisotope incorporation) and materials science applications. Its unique combination of substituents offers opportunities for creating specialized materials with tailored electronic properties.